Cas no 63762-79-8 (2-Fluoro-5-methylphenol)

• Product Name: 2-Fluoro-5-methylphenol
• CAS No: 63762-79-8
• MF: C₇H₇FO
• MW: 126.128285646439
• MDL: MFCD00190101
• CID: 90243
• PubChem ID: 182387
• Update Time: 2025-10-25

2-Fluoro-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methylphenol
• Fluoromethylphenol1
• 6-Fluoro-m-cresol
• 2-fluoro-5-methyl-phenol
• 2-fluoro-5-methylphenole
• 4-Fluoro-3-hydroxytoluene
• 6-fluoro-3-methylphenol
• phenol,2-fluoro-5-methyl
• phenol, 2-fluoro-5-methyl-
• 6-Fluoo-m-cresol
• PubChem1498
• 2-fluoro-5-methyl phenol
• 2-fluoranyl-5-methyl-phenol
• KSC494C5D
• XEHPMVZYZDQLDN-UHFFFAOYSA-N
• 3-HYDROXY-4-FLUOROTOLUENE
• SBB085653
• WT1841
• CL8466
• AM20040931
• AKOS005259620
• EN300-84222
• SY020674
• MFCD00190101
• 2-Fluoro-5-methylphenol, 98%
• FT-0621134
• 63762-79-8
• A8771
• Z384970734
• CS-W008056
• DTXSID10213205
• J-509458
• A834515
• SCHEMBL12127
• PS-9180
• 2-Fluoro-5-methylphenol,98%
• DB-024181
• 5-Methyl-2-fluorophenol

• MDL： MFCD00190101
• Inchi： 1S/C7H7FO/c1-5-2-3-6(8)7(9)4-5/h2-4,9H,1H3
• InChI Key： XEHPMVZYZDQLDN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=CC=1O
• BRN： 2433017

Computed Properties

• Exact Mass: 126.04800
• Monoisotopic Mass: 126.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: A colorless liquid resembling phenol.
• Density: 1.155 g/mL at 25 °C(lit.)
• Melting Point: 32°C
• Boiling Point: 173 °C(lit.)
• Flash Point: Degrees Fahrenheit:152.6°F
  Degrees Celsius:67°C
  
• Refractive Index: n20/D 1.511(lit.)
• PSA: 20.23000
• LogP: 1.83970
• Solubility: Insoluble in water

2-Fluoro-5-methylphenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2922
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：Store at room temperature
• Safety Term：S26;S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Fluoro-5-methylphenol

Introduction to 2-Fluoro-5-methylphenol (CAS No. 63762-79-8)

2-Fluoro-5-methylphenol (CAS No. 63762-79-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro and a methyl group substituted on a phenol ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 2-Fluoro-5-methylphenol is C₇H₇FO, and its molecular weight is approximately 128.13 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic aromatic odor. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in various chemical reactions and processes.

In recent years, 2-Fluoro-5-methylphenol has been extensively studied for its potential applications in the development of new pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For example, studies have shown that derivatives of 2-Fluoro-5-methylphenol can exhibit potent anti-inflammatory and anti-cancer activities. These findings have opened up new avenues for the development of more effective therapeutic agents.

The synthetic versatility of 2-Fluoro-5-methylphenol is another key factor contributing to its importance in chemical research. It can be readily functionalized through various reactions, such as electrophilic substitution, nucleophilic substitution, and coupling reactions. This allows chemists to tailor the compound for specific applications, whether it be in the synthesis of complex molecules or the creation of novel materials.

In the context of pharmaceutical research, 2-Fluoro-5-methylphenol has been explored for its potential as a building block in the development of new drug candidates. One recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Fluoro-5-methylphenol-derived compounds in the synthesis of selective serotonin reuptake inhibitors (SSRIs). These compounds have shown promising results in preclinical trials for treating depression and anxiety disorders.

Beyond pharmaceutical applications, 2-Fluoro-5-methylphenol has also found use in other areas of chemistry and materials science. For instance, it can be employed as a ligand in coordination chemistry to form stable complexes with metal ions. These complexes have potential applications in catalysis, where they can enhance the efficiency and selectivity of chemical reactions.

The environmental impact of 2-Fluoro-5-methylphenol is another important consideration. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is essential to ensure that any waste products are disposed of responsibly to minimize environmental contamination. Research into greener synthetic methods for producing 2-Fluoro-5-methylphenol and its derivatives is ongoing, with a focus on reducing waste and energy consumption.

In conclusion, 2-Fluoro-5-methylphenol (CAS No. 63762-79-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and versatile synthetic properties make it an invaluable tool for scientists working on the development of new drugs and materials. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.